N-(3-methylphenyl)-2-(4-pyridin-2-ylpiperidin-1-yl)acetamide
Overview
Description
Highly selective dopamine D4 receptor agonist at rat D4 and human D4.4 receptors (Ki values are 12.1 and 7.9 nM, respectively). Potent, full agonist at rat dopamine D4 receptors (EC50 = 28.4 nM). Superior selectivity profile to PD168077 and CP226269. No affinity for other dopamine receptors (Ki > 1 μM). Able to rapidly cross the blood-brain barrier following systemic administration.
Selective agonist of dopamine D4 receptor
A412997 is a dopamine D4 receptor.
Scientific Research Applications
Dopamine Agonist
A-412997 acts as a dopamine agonist used in scientific research . It is the first drug developed that is a highly selective agonist for the D4 subtype .
Improved Selectivity
A-412997 has significantly improved selectivity over older D4-preferring compounds such as PD-168,077 and CP-226,269 . This makes it a valuable tool in research for studying the effects and potential applications of selective dopamine agonism.
Cognitive Performance Enhancement
In animal tests, A-412997 improved cognitive performance in rats to a similar extent as methylphenidate . This suggests potential applications in the treatment of cognitive disorders or enhancement of cognitive abilities.
Absence of Abuse Liability
Unlike many cognitive enhancers, A-412997 does not produce place preference or other signs of abuse liability . This makes it a safer alternative for research and potential therapeutic use.
Lack of Side Effects
Selective D4 agonists like A-412997 do not cause side effects such as sedation and nausea . This could give it advantages over older dopamine agonist drugs in terms of patient comfort and compliance.
Memory and Cognitive Properties
A-412997 improves short-term memory and cognitive properties in rodent models . This suggests potential applications in the treatment of memory-related disorders.
Mechanism of Action
Target of Action
A-412997, also known as RWL9H93ARB or N-(3-methylphenyl)-2-(4-pyridin-2-ylpiperidin-1-yl)acetamide, is a highly selective dopamine D4 receptor agonist . It has a high affinity for both rat and human D4 receptors, with Ki values of 12 and 7.9 nM respectively . The dopamine D4 receptor is one of the five subtypes of the dopamine receptor in the brain. Dopamine receptors play a crucial role in the nervous system, influencing a variety of behaviors and physical functions.
Mode of Action
As an agonist, A-412997 binds to the dopamine D4 receptors and activates them . This activation triggers a series of biochemical reactions that result in the observed effects of the compound. The exact nature of these reactions is complex and depends on the specific cellular context.
Pharmacokinetics
It is known that the compound is able to rapidly cross the blood-brain barrier following systemic administration . This property is crucial for its action on the central nervous system.
Result of Action
In animal tests, A-412997 has been shown to improve cognitive performance in rats to a similar extent as methylphenidate . It does this without producing place preference or other signs of abuse liability .
properties
IUPAC Name |
N-(3-methylphenyl)-2-(4-pyridin-2-ylpiperidin-1-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O/c1-15-5-4-6-17(13-15)21-19(23)14-22-11-8-16(9-12-22)18-7-2-3-10-20-18/h2-7,10,13,16H,8-9,11-12,14H2,1H3,(H,21,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFCDMGGMCUKHST-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CN2CCC(CC2)C3=CC=CC=N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70212234 |
Source
|
| Record name | A-412997 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70212234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methylphenyl)-2-(4-pyridin-2-ylpiperidin-1-yl)acetamide | |
CAS RN |
630116-49-3 |
Source
|
| Record name | N-(3-Methylphenyl)-4-(2-pyridinyl)-1-piperidineacetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=630116-49-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | A-412997 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0630116493 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | A-412997 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70212234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | A-412997 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RWL9H93ARB | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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